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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)ethanol

Cat. No.: B108356 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(2-Chlorophenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 2-(2-
Chlorophenyl)ethanol (CAS RN: 19819-95-5), a key building block in pharmaceutical and

chemical synthesis. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of research outcomes. This document synthesizes technical data

from authoritative sources to provide a field-proven framework for risk mitigation.

Chemical and Physical Properties
2-(2-Chlorophenyl)ethanol, also known as 2-Chlorophenethyl Alcohol, is a substituted

aromatic alcohol.[1][2] A clear understanding of its physical and chemical properties is

fundamental to its safe handling.

Property Value

CAS Number 19819-95-5[1]

Molecular Formula C₈H₉ClO[1]

Molecular Weight 156.61 g/mol [3]

Synonyms 2-Chlorophenethyl Alcohol[1][2]
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Hazard Identification and Toxicological Profile
2-(2-Chlorophenyl)ethanol is classified as a hazardous substance. The primary hazards are

skin and eye irritation.[1]

GHS Hazard Classification:

Skin Irritation: Category 2[1]

Serious Eye Irritation: Category 2A[1]

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

Precautionary Statements:

Prevention:

P264: Wash hands and face thoroughly after handling.[1][4]

P280: Wear protective gloves, eye protection.[1][2]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[1][2]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1][2]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1][2]

P362 + P364: Take off contaminated clothing and wash it before reuse.[1][2]
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While specific quantitative toxicological data for 2-(2-Chlorophenyl)ethanol is not readily

available in the provided search results, the hazard classifications indicate a clear potential for

local tissue damage upon direct contact. The causality behind these classifications lies in the

chemical's ability to disrupt the lipid bilayers of skin and eye cells, leading to an inflammatory

response.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is essential, beginning with robust engineering

controls and supplemented by appropriate PPE.

Engineering Controls:

Ventilation: All handling of 2-(2-Chlorophenyl)ethanol should be performed in a well-

ventilated area.[1] A certified chemical fume hood is the preferred engineering control to

minimize inhalation exposure to any vapors or mists that may be generated.[5]

Safety Shower and Eyewash Station: An easily accessible and fully functional safety shower

and eyewash station are mandatory in any laboratory where this chemical is handled.[5]

Personal Protective Equipment (PPE):

The selection of PPE must be based on a thorough risk assessment of the specific procedures

being undertaken.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Must comply with OSHA 29

CFR 1910.133 or EN 166

standards.[4]

Skin
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Gloves must be inspected

before use and disposed of

properly after handling.[6][7]

Protective clothing should be

worn to prevent skin contact.

[8]

Respiratory

A vapor respirator may be

required if handling large

quantities or if ventilation is

inadequate.

Follow local and national

regulations for respirator use.

[1]
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Diagram 1: PPE Selection Workflow

Risk Assessment

PPE Selection

Procedure

Start: Handling 2-(2-Chlorophenyl)ethanol

Assess Task:
- Quantity

- Temperature
- Potential for splashing/aerosolization

Eye Protection:
Safety glasses with side shields (minimum)

Goggles for splash risk
Face shield for significant splash risk

Skin Protection:
Chemical-resistant gloves (nitrile)

Lab coat

Respiratory Protection:
Required if ventilation is inadequate or aerosols are generated

Proceed with Handling

Stop and Re-evaluate Controls

If exposure occurs or is likely
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Diagram 2: Emergency Response Flowchart

Exposure Event

Assess Exposure Route

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water

If irritation persists

Rinse with Water for 15 min
Remove Contact Lenses

If irritation persists

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

If irritation persists If irritation persists
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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